Cas no 1805238-03-2 (2-Chloromethyl-5-hydroxy-3-nitropyridine)

• Product Name: 2-Chloromethyl-5-hydroxy-3-nitropyridine
• CAS No: 1805238-03-2
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 4902874
• Update Time: 2025-10-29

2-Chloromethyl-5-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-hydroxy-3-nitropyridine

• Inchi： 1S/C6H5ClN2O3/c7-2-5-6(9(11)12)1-4(10)3-8-5/h1,3,10H,2H2
• InChI Key： LEKMHYXMDPIESW-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=CN=1)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9

Additional information on 2-Chloromethyl-5-hydroxy-3-nitropyridine

Introduction to 2-Chloromethyl-5-hydroxy-3-nitropyridine (CAS No. 1805238-03-2)

2-Chloromethyl-5-hydroxy-3-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805238-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This heterocyclic compound features a pyridine core, which is functionalized with a chloromethyl group at the 2-position, a hydroxyl group at the 5-position, and a nitro group at the 3-position. Such structural motifs make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in medicinal chemistry and agrochemical applications.

The pyridine scaffold is ubiquitous in natural products and pharmaceuticals due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of both electrophilic (chloromethyl) and nucleophilic (hydroxyl) functional groups on the same molecule allows for diverse chemical transformations, enabling the construction of more complex structures. The nitro group further enhances reactivity, serving as a handle for reduction to amino groups or for metal-catalyzed coupling reactions.

In recent years, there has been growing interest in developing novel nitropyridine derivatives as potential therapeutic agents. The nitro group, while traditionally associated with explosive compounds, can be selectively converted into pharmacologically relevant functionalities under mild conditions. For instance, studies have demonstrated that 2-Chloromethyl-5-hydroxy-3-nitropyridine can be used as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to introduce both hydroxyl and chloromethyl groups into a pyridine ring provides chemists with a powerful tool for designing molecules with tailored solubility and bioavailability profiles.

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity. The structural features of 2-Chloromethyl-5-hydroxy-3-nitropyridine, including its rigid pyridine core and multiple reactive sites, make it an ideal candidate for generating novel fragments. Researchers have leveraged this compound to develop inhibitors targeting protein-protein interactions, which are notoriously difficult to drug using traditional small-molecule approaches.

The synthesis of 2-Chloromethyl-5-hydroxy-3-nitropyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. A common synthetic route includes nitration followed by selective chlorination and hydroxylation. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. These improvements are particularly important as pharmaceutical companies strive to meet increasing demand while adhering to environmental regulations.

Recent studies have also explored the role of this compound in materials science. Pyridine derivatives are known for their ability to form coordination complexes with metals, making them useful in catalysis and material design. The unique combination of functional groups in 2-Chloromethyl-5-hydroxy-3-nitropyridine allows it to act as a ligand in transition-metal-catalyzed reactions, such as cross-coupling reactions that are essential for constructing complex organic molecules.

The pharmacological potential of 2-Chloromethyl-5-hydroxy-3-nitropyridine has been investigated in several preclinical models. Researchers have synthesized analogs of this compound and evaluated their activity against various disease targets. Notably, derivatives with modified substitution patterns have shown promise as antiviral agents, owing to their ability to disrupt viral replication cycles. The hydroxyl group provides a site for glycosylation or other post-translational modifications, which can enhance drug stability and target specificity.

In conclusion, 2-Chloromethyl-5-hydroxy-3-nitropyridine (CAS No. 1805238-03-2) is a multifaceted compound with significant applications in pharmaceutical research and industrial chemistry. Its unique structural features enable diverse synthetic pathways and biological activities, making it a valuable building block for drug discovery efforts worldwide. As research continues to uncover new applications for this molecule, its importance is likely to grow further, contributing to advancements in medicine and materials science.